Cas no 1357924-94-7 (8-amino-1,3-diazaspiro4.5decane-2,4-dione)

• Product Name: 8-amino-1,3-diazaspiro4.5decane-2,4-dione
• CAS No: 1357924-94-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 2125812
• PubChem ID: 66728926
• Update Time: 2025-07-25

8-amino-1,3-diazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-amino-1,3-Diazaspiro[4.5]decane-2,4-dione
• (5s,8s)-8-Amino-1,3-diazaspiro[4.5]decane-2,4-dione
• RBGQCTGSYGGUES-UHFFFAOYSA-N
• STL559099
• BBL036720
• FCH2491622
• cis-8-Amino-1,3-diazaspiro[4.5]decane-2,4-dione
• 8-amino-1,3-diazaspiro4.5decane-2,4-dione
• CS-WAA0333
• SCHEMBL573347
• D77953
• CS-WAA0256
• CS-17486
• 1357924-94-7
• AKOS023411897
• D77961
• EN300-109550
• CS-17527
• DA-11472
• 1264510-60-2
• AKOS037651878

• Inchi： 1S/C8H13N3O2/c9-5-1-3-8(4-2-5)6(12)10-7(13)11-8/h5H,1-4,9H2,(H2,10,11,12,13)
• InChI Key： RBGQCTGSYGGUES-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC(CC2)N)NC(N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: -0.9

Additional information on 8-amino-1,3-diazaspiro4.5decane-2,4-dione

Professional Introduction to 8-amino-1,3-diazaspiro4.5decane-2,4-dione (CAS No: 1357924-94-7)

8-amino-1,3-diazaspiro4.5decane-2,4-dione is a highly intriguing compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique spirocyclic structure, combining a nitrogen-containing ring system with a spirocarbon framework, which makes it a subject of significant interest for its potential applications in drug development and molecular recognition. The cas no1357924-94-7 identifier firmly places this molecule within the scientific community's database, underscoring its importance and the need for detailed exploration.

The molecular architecture of 8-amino-1,3-diazaspiro4.5decane-2,4-dione includes two key functional groups: an amino group and a diketone moiety. These features contribute to its versatility, enabling interactions with various biological targets and facilitating its role as a building block in synthetic chemistry. The spirocyclic core provides rigidity and stability to the molecule, which is often a desirable characteristic in pharmacophores designed to interact with biological macromolecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds due to their unique conformational properties and enhanced binding affinities. Studies have demonstrated that spirocyclic structures can lead to improved pharmacokinetic profiles, including better solubility and reduced metabolic clearance. This has spurred interest in developing new derivatives of 8-amino-1,3-diazaspiro4.5decane-2,4-dione to explore its potential as an intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The presence of both amino and diketone groups allows for selective binding to active sites on enzymes, making it a promising candidate for targeted therapy. For instance, researchers have been investigating its interactions with proteases and kinases, which are key players in various pathological processes. Preliminary computational studies suggest that modifications to the 8-amino substituent could enhance binding affinity while maintaining selectivity.

The spiro4.5decane core is particularly noteworthy for its ability to adopt multiple conformations, which can be exploited to fine-tune the compound's biological activity. This flexibility allows the molecule to interact with diverse biological targets, opening up possibilities for applications beyond traditional enzyme inhibition. For example, recent work has explored its potential as a scaffold for developing ligands that modulate G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

In addition to its pharmacological potential, 8-amino-1,3-diazaspiro4.5decane-2,4-dione has shown promise in materials science applications. Its rigid spirocyclic structure makes it an excellent candidate for designing organic semiconductors and liquid crystals. These materials are crucial for advanced electronic devices such as organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The ability to tune electronic properties through structural modifications offers exciting opportunities for innovation in this field.

The synthesis of 8-amino-1,3-diazaspiro4.5decane-2,4-dione presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent advances in catalytic methods have made it possible to construct complex spirocycles more efficiently than ever before. These developments have enabled researchers to explore more intricate derivatives of this compound, expanding its potential applications.

One particularly innovative approach involves using transition metal-catalyzed reactions to functionalize the spirocycle at multiple sites simultaneously. This strategy has been employed to introduce various substituents into the 8-amino group and other positions on the molecule without compromising structural integrity. Such modifications can significantly alter the compound's biological activity while maintaining its unique structural features.

The role of computational chemistry in studying 8-amino-1,3-diazaspiro4.5decane-2,4-dione cannot be overstated. Molecular modeling techniques have provided valuable insights into how structural changes affect binding affinity and selectivity towards biological targets. These studies often involve sophisticated simulations that predict how the molecule will interact with proteins or other biomolecules at an atomic level. Such information is crucial for guiding experimental efforts and optimizing drug candidates.

Future research directions for this compound include exploring its potential as an antiviral agent or anticancer drug. The unique structure of 8-amino-1,3-diazaspiro4.5decane-2,4-dione suggests that it could interfere with viral replication or cancer cell proliferation by targeting specific enzymes or receptors involved in these processes. Preclinical studies are underway to evaluate these possibilities further.

The versatility of 8-amino-1,3-diazaspiro4.5decane-2,4-dione also makes it an attractive candidate for developing probes used in biochemical research. Its ability to bind selectively to specific targets can be exploited to study enzyme mechanisms or identify new therapeutic targets more effectively than traditional tools like antibodies or small-molecule inhibitors.

In conclusion,8-amino-1,3-diazaspiro4.5decane-2,4-dione (CAS No: 1357924-94-7) represents a fascinating compound with broad applications across multiple scientific disciplines including pharmaceuticals,spirocyclic chemistry,and materials science。 Its unique structural features offer opportunities for innovation in drug development,biomolecular interactions,and advanced materials design。 As research continues,this molecule is poised to play an increasingly important rolein addressing some of today's most pressing scientific challenges。